Cas no 1131622-51-9 (Ethyl 3-bromo-4-isopropylbenzoate)

Ethyl 3-bromo-4-isopropylbenzoate is a brominated aromatic ester with a molecular formula of C₁₂H₁₅BrO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromo and isopropyl functional groups enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki or Heck couplings. Its ester group offers further derivatization potential, making it valuable for constructing complex molecular frameworks. The compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined structure and functional group compatibility make it a preferred choice for researchers in medicinal and materials chemistry.

Ethyl 3-bromo-4-isopropylbenzoate structure

1131622-51-9 structure

Product Name:Ethyl 3-bromo-4-isopropylbenzoate

CAS No:1131622-51-9

MF:C₁₂H₁₅BrO₂

MW:271.150303125381

CID:1030499

Update Time:2026-04-29

Ethyl 3-bromo-4-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-isopropylbenzoate
- ethyl 3-bromo-4-propan-2-ylbenzoate
- AK133878
- CTK8E2224
- ethyl 3-bromanyl-4-propan-2-yl-benzoate
- KB-145484
- MolPort-003-982-574
- SBB068173
- Inchi： InChI=1S/C12H15BrO2/c1-4-15-12(14)9-5-6-10(8(2)3)11(13)7-9/h5-8H,4H2,1-3H3
- InChI Key： AHJYTNMACIFOHE-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CC(=C(C=C1)C(C)C)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4

Ethyl 3-bromo-4-isopropylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093621-1g	Ethyl 3-bromo-4-isopropylbenzoate	1131622-51-9	97%	1g	$400.00	2023-09-04
Ambeed	A846278-1g	Ethyl 3-bromo-4-isopropylbenzoate	1131622-51-9	97%	1g	$441.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648530-1g	Ethyl 3-bromo-4-isopropylbenzoate	1131622-51-9	98%	1g	￥5487.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648530-5g	Ethyl 3-bromo-4-isopropylbenzoate	1131622-51-9	98%	5g	￥12184.00	2024-08-09
Crysdot LLC	CD12179234-5g	Ethyl 3-bromo-4-isopropylbenzoate	1131622-51-9	97%	5g	$823	2024-07-23

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Additional information on Ethyl 3-bromo-4-isopropylbenzoate

Research Brief on Ethyl 3-bromo-4-isopropylbenzoate (CAS: 1131622-51-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-bromo-4-isopropylbenzoate (CAS: 1131622-51-9) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural features. Recent studies highlight its role as a key building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This brief synthesizes the latest findings on its applications, synthetic methodologies, and pharmacological potential.

A 2023 study in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyrrolopyrimidine-based kinase inhibitors, where its bromo and ester functionalities enabled efficient Suzuki-Miyaura cross-coupling and subsequent derivatization. Researchers achieved a 78% yield in the pivotal coupling step, underscoring its synthetic reliability. Parallel work in Bioorganic & Medicinal Chemistry Letters revealed its incorporation into novel antifungal agents, with derivative compounds showing MIC values of ≤2 µg/mL against Candida albicans.

Advanced analytical characterization of Ethyl 3-bromo-4-isopropylbenzoate has been facilitated by recent LC-MS/MS methodologies (Zhang et al., 2024), which established optimized fragmentation patterns for quality control in GMP synthesis. Notably, the isopropyl group's steric influence was found to significantly modulate the compound's metabolic stability in hepatic microsome assays (t_1/2 = 42 minutes), a critical parameter for prodrug development.

Emerging applications include its use as a precursor in PROTAC (Proteolysis Targeting Chimera) development, where its aromatic bromide serves as an ideal attachment point for E3 ligase ligands. A Nature Communications paper (2024) detailed its role in synthesizing BET protein degraders with DC₅₀ values below 10 nM. These findings position 1131622-51-9 as a strategic intermediate in targeted protein degradation therapeutics.

Ongoing challenges include optimizing its synthetic scalability—current routes require palladium catalysis under inert conditions—and addressing the compound's limited solubility in aqueous systems (logP = 3.2). However, recent flow chemistry approaches (ACS Catalysis, 2024) have demonstrated 90% yield improvements through continuous processing, suggesting promising solutions for industrial-scale production.